N-[2-(1,3-benzodioxol-5-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-3,3-dimethylbutanamide

• Molecular Formula: C26H35N3O4
• Molecular Weight: 453.6 g/mol
• IUPAC Name: N-[2-(1,3-benzodioxol-5-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-3,3-dimethylbutanamide
• InChI: InChI=1S/C26H35N3O4/c1-26(2,3)16-25(30)27-17-22(19-5-10-23-24(15-19)33-18-32-23)29-13-11-28(12-14-29)20-6-8-21(31-4)9-7-20/h5-10,15,22H,11-14,16-18H2,1-4H3,(H,27,30)
• InChI Key: LFLQZYHNBHYRKF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(=O)NCC(C1=CC2=C(C=C1)OCO2)N3CCN(CC3)C4=CC=C(C=C4)OC

Description

MMV665908 is a compound identified as a potent inhibitor against Babesia and Theileria parasites. It was discovered through the screening of the Malaria Box, a collection of compounds with antimalarial activity. This compound has shown significant potential in disrupting plasma membrane lipid homeostasis in parasites, making it a promising candidate for further research and development in antiparasitic treatments .

Chemical Reactions Analysis

MMV665908 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens or nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of MMV665908 may result in the formation of oxidized derivatives with altered biological activity.

Scientific Research Applications

MMV665908 has a wide range of scientific research applications, including:

Chemistry: It is used as a reference compound in studies investigating the mechanisms of action of antimalarial and antiparasitic agents.

Biology: It is employed in research focused on understanding the biology of Babesia and Theileria parasites and their interactions with host cells.

Medicine: MMV665908 is being explored as a potential therapeutic agent for the treatment of diseases caused by Babesia and Theileria infections.

Industry: The compound’s ability to disrupt plasma membrane lipid homeostasis makes it a valuable tool in the development of new antiparasitic drugs and treatments

Mechanism of Action

The mechanism of action of MMV665908 involves the disruption of plasma membrane lipid homeostasis in parasites. This disruption leads to abnormal distribution of plasma membrane lipids, which is detrimental to the survival of the parasites. The molecular targets and pathways involved in this process are not fully elucidated, but it is believed that MMV665908 interferes with key enzymes and proteins responsible for maintaining lipid balance in the parasite’s plasma membrane .

Comparison with Similar Compounds

MMV665908 can be compared with other similar compounds that also target plasma membrane lipid homeostasis in parasites. Some of these similar compounds include:

• MMV007654
• MMV019662 These compounds share similar mechanisms of action but may differ in their potency, selectivity, and pharmacokinetic properties. MMV665908 is unique in its high potency and selectivity against Babesia and Theileria parasites, making it a standout candidate for further development .